4-[(Diethylamino)methyl]benzonitrile

• CAS: 69293-74-9

Core Science & Biosynthesis

4-[(Diethylamino)methyl]benzonitrile CAS number 69293-74-9 properties

An In-depth Technical Guide to 4-[(Diethylamino)methyl]benzonitrile (CAS: 69293-74-9)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-[(Diethylamino)methyl]benzonitrile, a versatile building block in synthetic and medicinal chemistry. We will delve into its physicochemical properties, spectroscopic characteristics, synthesis, reactivity, and safety considerations, offering practical insights for its application in research and development.

Core Physicochemical Properties

4-[(Diethylamino)methyl]benzonitrile is a substituted aromatic compound featuring a nitrile group and a diethylaminomethyl substituent in a para orientation on the benzene ring. These functional groups impart a unique combination of properties that make it a valuable intermediate.

Property	Value	Source(s)
CAS Number	69293-74-9	[1][2][3]
Molecular Formula	C₁₂H₁₆N₂	[1][2][3]
Molecular Weight	188.27 g/mol	[1][2][3]
Physical Form	Liquid	[1]
Purity	Typically ≥98%	[1]
Storage	Store in a dry, well-ventilated area in a tightly sealed container at room temperature.	[1]

Spectroscopic Profile

While specific spectra for this exact compound are not publicly available, we can predict the key features based on its structure and data from analogous compounds like 4-(Dimethylamino)benzonitrile.[4][5][6]

¹H NMR Spectroscopy

A standard proton NMR spectrum in a solvent like CDCl₃ is expected to show the following signals:

• Aromatic Protons: Two doublets in the aromatic region (typically δ 7.2-7.8 ppm), corresponding to the two sets of chemically non-equivalent protons on the para-substituted benzene ring.

• Methylene Protons (-CH₂-): A singlet for the methylene protons adjacent to the nitrogen and the benzene ring (likely in the δ 3.5-4.0 ppm range).

• Ethyl Protons (-N(CH₂CH₃)₂): A quartet for the methylene protons of the ethyl groups and a triplet for the methyl protons, characteristic of an ethyl group attached to a nitrogen atom.

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum would reveal distinct signals for each carbon environment:

• Nitrile Carbon (-C≡N): A signal in the downfield region, typically around δ 118-125 ppm.

• Aromatic Carbons: Four signals for the aromatic carbons, with the ipso-carbons (attached to the nitrile and the aminomethyl group) showing distinct chemical shifts.

• Methylene Carbon (-CH₂-): A signal for the benzylic methylene carbon.

• Ethyl Carbons (-N(CH₂CH₃)₂): Two signals corresponding to the methylene and methyl carbons of the diethylamino group.

Synthesis and Reaction Pathways

A common and effective method for the synthesis of 4-[(Diethylamino)methyl]benzonitrile involves the nucleophilic substitution of a benzylic halide with diethylamine.

Synthetic Workflow

Caption: Synthetic workflow for 4-[(Diethylamino)methyl]benzonitrile.

Experimental Protocol: Synthesis

• Reaction Setup: To a solution of 4-(bromomethyl)benzonitrile (1.0 eq) in a suitable aprotic solvent such as acetonitrile or DMF, add a base like potassium carbonate or triethylamine (1.5-2.0 eq).

• Nucleophilic Addition: Add diethylamine (1.2 eq) dropwise to the stirring solution at room temperature.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed. The reaction may be gently heated to accelerate the rate if necessary.

• Workup: Upon completion, cool the reaction mixture to room temperature and filter off the solid base. Quench the reaction mixture with water and extract the product with an organic solvent like ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to yield the pure 4-[(Diethylamino)methyl]benzonitrile.

Reactivity and Applications in Drug Development

The two key functional groups, the nitrile and the tertiary amine, dictate the reactivity and potential applications of this molecule.

Caption: Key reactivity sites of the molecule.

• Nitrile Group: The nitrile functionality is a versatile precursor for various other functional groups. It can be hydrolyzed to a carboxylic acid or a primary amide, reduced to a primary amine, or converted to a tetrazole ring, which is a common bioisostere for a carboxylic acid in medicinal chemistry.

• Tertiary Amine: The diethylamino group imparts basicity to the molecule, allowing for the formation of salts with pharmaceutically acceptable acids to improve solubility and bioavailability.[7][8] It can also be a key pharmacophoric element, interacting with biological targets through hydrogen bonding or ionic interactions.

The combination of these features makes 4-[(Diethylamino)methyl]benzonitrile a valuable starting material for the synthesis of a wide range of biologically active compounds. Its structural motif can be found in molecules targeting various receptors and enzymes.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 4-[(Diethylamino)methyl]benzonitrile.

• Hazard Statements: Causes skin irritation (H315) and serious eye irritation (H319).[1] Some sources also indicate it may be toxic if swallowed, in contact with skin, or if inhaled.[9]

• Precautionary Statements:

  • P264: Wash hands thoroughly after handling.[1][2]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1][2]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]

  • P332+P313: If skin irritation occurs: Get medical advice/attention.[1][2]

  • P337+P313: If eye irritation persists: Get medical advice/attention.[1][2]

• First Aid:

  • Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. If irritation persists, seek medical attention.

  • Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.

  • Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce vomiting. Call a physician or poison control center immediately.

  • Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this compound.

Experimental Protocols

NMR Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of 4-[(Diethylamino)methyl]benzonitrile.

• Solvent Addition: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

• Homogenization: Ensure the sample is fully dissolved. Gentle vortexing or sonication can be used to aid dissolution.

• Analysis: The sample is now ready for analysis on an NMR spectrometer.

References

• MilliporeSigma. 4-[(Diethylamino)methyl]benzonitrile | 69293-74-9. [Link]

• Angene. Benzonitrile, 4-[(diethylamino)methyl]- | 69293-74-9. [Link]

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• International Journal of Scientific & Technology Research. Spectral (UV and NMR) Analysis Of 4-(Dimethylamino) Benzonitrile By Density Functional Theory Calculations. [Link]

• Loba Chemie. 4-NITROBENZONITRILE EXTRA PURE. [Link]

• ResearchGate. Spectroscopic (UV and NMR) and theoretical analysis of 4-(Dimethylamino)benzonitrile by quantum chemical calculations | Request PDF. [Link]

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Thermodynamic Solubility Profile of 4-[(Diethylamino)methyl]benzonitrile in Organic Solvents: A Mechanistic Guide for Process Chemistry

Executive Summary

In pharmaceutical intermediate processing and active pharmaceutical ingredient (API) synthesis, predicting and controlling the solubility of key building blocks is paramount. 4-[(Diethylamino)methyl]benzonitrile (CAS: 69293-74-9) is a versatile synthetic intermediate characterized by a unique balance of lipophilicity and polarity.

This whitepaper provides an in-depth technical framework for understanding, predicting, and empirically determining the solubility of 4-[(Diethylamino)methyl]benzonitrile across various organic solvents. By leveraging Hansen Solubility Parameters (HSP) and rigorous thermodynamic protocols, process chemists can optimize solvent selection for extraction, crystallization, and chromatographic purification[1].

Physicochemical Profiling and Structural Causality

To rationally select solvents, we must first deconstruct the molecule's structural motifs and their resulting intermolecular forces. 4-[(Diethylamino)methyl]benzonitrile consists of three distinct functional domains:

• The Benzonitrile Core: The cyano group (-C≡N) introduces a strong permanent dipole, rendering the molecule highly interactive with polar aprotic solvents via dipole-dipole interactions.

• The Benzene Ring: Provides a planar, hydrophobic surface capable of π−π stacking and strong London dispersion forces.

• The Diethylamino Group: A tertiary amine that acts as a potent hydrogen-bond acceptor. The dual ethyl chains provide steric bulk and localized lipophilicity, while the nitrogen lone pair dictates the molecule's basicity (pKa ~9.34)[2].

Table 1: Key Physicochemical Properties

Parameter	Value	Mechanistic Implication for Solubility
CAS Number	69293-74-9	Standard identifier for material sourcing.
Molecular Weight	188.27 g/mol	Small molecule; generally exhibits higher molar solubility than large APIs.
Boiling Point	155-160 °C (20 Torr)	Indicates a relatively low-melting solid or viscous liquid at standard conditions[2].
Predicted pKa	9.34	Highly basic; forms highly water-soluble salts at pH < 7, but remains lipophilic at neutral/basic pH[2].
Hydrogen Bond Acceptors	2 (N, C≡N)	Enhances solubility in protic solvents (e.g., alcohols) via H-bond donation from the solvent.
Hydrogen Bond Donors	0	Cannot self-associate via H-bonding; relies on solvent for protic interactions.

Theoretical Framework: Hansen Solubility Parameters (HSP)

Traditional Hildebrand solubility parameters fail to account for the specific directional forces (like hydrogen bonding) that dictate the solvation of complex amines[3]. As a Senior Application Scientist, I mandate the use of Hansen Solubility Parameters (HSP) for solvent screening.

HSP divides the total cohesive energy of a liquid into three distinct parameters[1]:

• δD​ (Dispersion): Driven by the aromatic ring and ethyl chains.

• δP​ (Polar): Driven by the strong dipole moment of the cyano group.

• δH​ (Hydrogen Bonding): Driven by the electron-rich tertiary amine nitrogen.

Solvents whose HSP coordinates closely match those of 4-[(Diethylamino)methyl]benzonitrile (minimizing the "distance" in 3D Hansen space) will exhibit the highest thermodynamic solubility[1].

Fig 1: Hansen Solubility Parameter (HSP) interactions governing solvent compatibility.

Table 2: Predictive Solubility Matrix in Common Organic Solvents

Based on the HSP profile, we can categorize the expected solubility of the compound:

Solvent Class	Representative Solvents	Expected Solubility	Mechanistic Rationale
Aliphatic Hydrocarbons	Hexane, Heptane	Low to Moderate	Mismatch in δP​ and δH​ . The highly polar cyano group resists solvation in purely dispersive media.
Aromatic Hydrocarbons	Toluene, Xylene	High	Excellent δD​ match due to π−π interactions with the benzonitrile core.
Polar Aprotic	Dichloromethane (DCM), Ethyl Acetate, Acetonitrile	Very High (Miscible)	Perfect alignment of δP​ and δD​ . The solvent dipoles stabilize the cyano group without requiring H-bond donation.
Polar Protic	Methanol, Ethanol	High	Solvents act as H-bond donors to the tertiary amine, overcoming the lack of H-bond donors on the API itself.

Empirical Determination: The Self-Validating Thermodynamic Protocol

While predictive models like HSP guide initial selection, process chemistry requires hard empirical data. Kinetic solubility methods (e.g., solvent titration) are prone to supersaturation artifacts and are insufficient for rigorous process design[4].

To obtain true thermodynamic solubility, we utilize a modified Shake-Flask Method grounded in OECD Guideline 105, adapted with slow-stir principles (OECD 123) to prevent the formation of micro-emulsions—a common artifact when dealing with lipophilic amines[4][5].

Step-by-Step Methodology

Step 1: Solvent Preparation and Saturation Ensure all organic solvents are of HPLC grade. If determining solubility for biphasic extraction (e.g., partitioning), mutually saturate the organic solvent and aqueous buffer (pH adjusted) by stirring them together for 24 hours prior to the experiment[6].

Step 2: Excess Solid/Liquid Addition In a thermostated glass vial (25.0 ± 0.1 °C), add an excess amount of 4-[(Diethylamino)methyl]benzonitrile to 5.0 mL of the target solvent. Causality Check: You must observe undissolved material (or a distinct second phase if the compound behaves as an oil) to guarantee the system is at saturation[4].

Step 3: Thermal Equilibration Seal the vials tightly to prevent solvent evaporation. Agitate using a magnetic slow-stirrer (to avoid vortex-induced micro-droplets) for 48 hours. Self-Validation: Prepare three identical vials. Sample Vial 1 at 24h, Vial 2 at 48h, and Vial 3 at 72h. Equilibrium is confirmed only when the concentration variance between time points is < 5%.

Step 4: Phase Separation Isolate the saturated supernatant. For compounds prone to micro-emulsion, filtration (e.g., 0.22 µm PTFE syringe filters) can cause adsorption artifacts. Instead, use temperature-controlled centrifugation at 10,000 x g for 15 minutes at exactly 25.0 °C[4].

Step 5: HPLC-UV Quantification Dilute the isolated supernatant immediately into the HPLC mobile phase to prevent precipitation. Quantify the concentration against a 5-point calibration curve of a certified reference standard.

Fig 2: Thermodynamic solubility determination workflow based on OECD guidelines.

Process Chemistry Implications

Understanding the solubility profile of 4-[(Diethylamino)methyl]benzonitrile directly impacts downstream processing:

• Liquid-Liquid Extraction (LLE): Because the compound is highly soluble in moderately polar aprotic solvents (DCM, Ethyl Acetate) but poorly soluble in neutral water, LLE is highly efficient. By dropping the aqueous pH below 7.0 (using HCl), the tertiary amine protonates, drastically shifting the partition coefficient ( LogD ) and driving the compound into the aqueous phase for purification[2][7].

• Crystallization: If the free base resists crystallization due to its low melting point, the solubility data suggests that forming a hydrochloride or mesylate salt in a polar aprotic solvent (like Acetone or Ethyl Acetate) will induce rapid precipitation, as the resulting salt will be highly insoluble in these media.

• Chromatography: For silica gel chromatography, a mobile phase utilizing a non-polar hydrocarbon (Hexane/Heptane) mixed with a polar modifier (Ethyl Acetate) is ideal. However, due to the basic tertiary amine, 1-2% Triethylamine (TEA) must be added to the mobile phase to prevent severe peak tailing caused by the compound binding to acidic silanol groups on the silica.

References

• ChemicalBook.4-[(diethylamino)methyl]benzonitrile CAS#: 69293-74-9 Properties.
• Technical University of Denmark (DTU).Determining the water solubility of difficult-to-test substances: A tutorial review.
• OECD Guidelines for the Testing of Chemicals.Test No. 123: Partition Coefficient (1-Octanol/Water): Slow-Stirring Method & Guideline 105.
• National Center for Biotechnology Information (PMC).Hansen Solubility Parameters Applied to the Extraction of Phytochemicals.

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Literature Review and Technical Guide on 4-[(Dialkylamino)methyl]benzonitrile Derivatives

Executive Summary

In the landscape of modern drug discovery, functionalized benzonitriles serve as highly versatile synthetic scaffolds. Specifically, 4-[(dialkylamino)methyl]benzonitrile derivatives—and their primary amine counterpart, 4-(aminomethyl)benzonitrile—are critical intermediates in the synthesis of advanced pharmacophores. Characterized by a rigid benzene ring flanked by a strongly electron-withdrawing cyano group and a customizable amine moiety, these compounds are foundational to the development of targeted therapeutics. As a Senior Application Scientist, I have observed that the strategic functionalization of the benzylic amine dictates the pharmacokinetic properties of the resulting active pharmaceutical ingredients (APIs). This whitepaper provides a comprehensive technical review of their chemical profiles, mechanistic roles in oncology and immuno-oncology, and field-proven synthetic protocols.

Chemical Profile and Structure-Activity Relationship (SAR)

The structural architecture of 4-[(dialkylamino)methyl]benzonitriles offers a dual-reactivity profile. The cyano group (-CN) allows for nucleophilic substitution, hydrolysis, or reduction, while the dialkylamino group (-NR2) acts as a basic center capable of hydrogen bonding, which is crucial for target protein binding and enhancing aqueous solubility in polar solvents 1. However, the presence of the cyanide derivative necessitates stringent safety protocols due to inherent toxicity risks during handling 1.

Table 1: Physicochemical and Pharmacological Profile of Key Derivatives

Compound Name	CAS Number	Molecular Weight	Typical Yield	Primary Pharmacological Target
4-(Aminomethyl)benzonitrile	10406-25-4	132.16 g/mol	N/A	PARP1, IDO/TDO Inhibitors
4-[(Dimethylamino)methyl]benzonitrile	35525-86-1	160.22 g/mol	72–98%	NAMPT Activators, Ligands
4-Cyanobenzylamine borane complex	N/A	174.05 g/mol	~78%	Intermediate Stabilization

Pharmacological Applications & Mechanistic Pathways

Poly (ADP-ribose) Polymerase (PARP) Inhibition

Derivatives of 4-(aminomethyl)benzonitrile are extensively utilized to synthesize bicyclic aryl compounds, such as phthalazin-1-ones, which act as potent PARP inhibitors [[2]](). The source of ADP-ribose for the PARP reaction is nicotinamide adenine dinucleotide (NAD+). Under oxidative stress or DNA damage, PARP overactivation rapidly depletes cellular NAD+ and ATP stores, leading to cell death 2. By incorporating the benzonitrile moiety, inhibitors competitively bind to the NAD+ binding pocket of PARP1, trapping the enzyme on DNA and inducing synthetic lethality in tumors with homologous recombination deficiencies (e.g., BRCA mutations).

Caption: Mechanism of benzonitrile-derived PARP inhibitors inducing synthetic lethality.

Indoleamine-2,3-dioxygenase (IDO) and TDO Inhibition

In immuno-oncology, benzonitrile derivatives are integrated into small-molecule inhibitors of IDO and TDO enzymes 3. These enzymes catalyze the degradation of tryptophan into kynurenine. Elevated kynurenine levels bind directly to the Aryl hydrocarbon receptor (AhR), suppressing T-cell function and inducing regulatory T-cells (Tregs) to create an immunosuppressive tumor microenvironment 3. Inhibitors containing the 4-(aminomethyl)benzonitrile scaffold block this metabolic pathway, restoring cytotoxic T-cell activity.

Caption: IDO/TDO pathway inhibition by benzonitrile derivatives restoring T-cell activity.

Nicotinamide Phosphoribosyltransferase (NAMPT) Activation

Beyond inhibition, these derivatives are also employed as small-molecule activators of NAMPT, the rate-limiting enzyme in the nicotinamide (NAM) salvage pathway culminating in NAD+ biosynthesis 4. By promoting NMN production via a phosphoenzyme intermediate (His247), NAMPT activators utilizing the dialkylamino-benzonitrile structural motif provide cardioprotection and suppress ischemia-induced neuronal death by preventing the activation of mitochondrial apoptotic pathways 4.

Experimental Protocols and Methodologies

To ensure a self-validating system, the following protocols integrate causality-driven methodology with in-process analytical monitoring.

Synthesis of 4-[(Dimethylamino)methyl]benzonitrile via SN2 Alkylation

This protocol details the nucleophilic substitution of 4-cyanobenzyl bromide to yield the dimethylamino derivative, achieving total yields of 72–98% 5.

Step-by-Step Workflow:

• Reagent Preparation: Dissolve 4-Cyanobenzyl bromide (10 g, 0.05 mol) and sodium carbonate (5.95 g, 56.0 mmol, 1.1 eq.) in 75 mL of N,N-dimethylformamide (DMF) 5.

  • Causality: DMF is selected as a polar aprotic solvent; it leaves the incoming amine nucleophile unsolvated and highly reactive, accelerating the SN2 substitution. Sodium carbonate acts as a mild, heterogeneous acid scavenger to neutralize the HBr byproduct, preventing the protonation of dimethylamine.

• Amine Addition: Add dimethylamine (56.0 mmol, 1.1 eq.) to the mixture and stir at room temperature for 3 hours 5.

  • Causality: Initial ambient temperature stirring controls the exothermic nature of the amine alkylation, preventing thermal degradation of the cyano group.

• Thermal Activation: Heat the reaction mixture to 90°C 5.

  • Causality: Elevating the temperature overcomes the activation energy barrier for the remaining unreacted sterically hindered starting materials, driving the reaction to completion. Self-Validation: Monitor via LC-MS until the starting material mass peak (m/z 196) disappears.

• Precipitation & Extraction: Cool to 0°C and add 200 mL of water. Collect precipitated crystals by filtration. Extract the remaining aqueous filtrate with ethyl acetate (3 x 50 mL), dry the organic phase over anhydrous sodium sulfate, and concentrate under reduced pressure 5.

Synthesis of Borane-Protected Derivatives via LAB Reagents

An alternative, highly efficient method for generating stabilized amine intermediates involves Lithium N,N-dialkylaminoborohydrides (LAB).

Step-by-Step Workflow:

• Reaction Setup: Treat 4-cyanobenzyl bromide with a 1 M solution of lithium dimethylaminoborohydride (LAB) in THF 6.

  • Causality: LAB reagents act as dual-purpose agents. They facilitate a tandem SNAr amination-reduction, directly converting the halide to an amine while simultaneously forming a borane complex.

• Isolation: Isolate the resulting 4-cyanobenzylamine borane complex (Yield: ~78%) 6.

  • Causality: The borane moiety protects the newly formed amine, preventing unwanted side reactions during subsequent synthetic steps involving the cyano group. The borane is labile and can be easily dissociated later.

Conclusion

4-[(Dialkylamino)methyl]benzonitriles are indispensable building blocks in modern medicinal chemistry. Their ability to be seamlessly integrated into complex pharmacophores allows researchers to target critical disease pathways, from PARP-mediated DNA repair to IDO-driven immune evasion. By adhering to the optimized, causality-driven synthetic protocols outlined in this guide, development professionals can ensure high-yield, reproducible generation of these vital intermediates.

Sources

• 1. CAS 10406-25-4: 4-Cyanobenzylamine | CymitQuimica [cymitquimica.com]
• 2. US6924284B2 - PARP inhibitors - Google Patents [patents.google.com]
• 3. JPWO2019078246A1 - IDO / TDO inhibitor - Google Patents [patents.google.com]
• 4. WO2018132372A1 - Small molecule activators of nicotinamide phosphoribosyltransferase (nampt) and uses thereof - Google Patents [patents.google.com]
• 5. 35525-86-1 | CAS DataBase [m.chemicalbook.com]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: 4-[(Diethylamino)methyl]benzonitrile as a Versatile Building Block in Organic Synthesis

Executive Summary

In modern drug discovery and materials science, the strategic selection of bifunctional building blocks is critical for efficient library generation. 4-[(Diethylamino)methyl]benzonitrile is a highly versatile scaffold featuring two orthogonal reactive centers: an electrophilic nitrile core and a basic, sterically shielded tertiary amine.

For drug development professionals, the (diethylamino)methyl moiety serves as a privileged pharmacophore. It is frequently incorporated into lead compounds to modulate lipophilicity (LogP), significantly enhance aqueous solubility, and establish critical salt-bridge interactions with target proteins such as G-protein coupled receptors (GPCRs) and kinase hinge regions. This application note details the physicochemical profile of this building block and provides field-proven, self-validating protocols for its divergent synthetic transformation.

Physicochemical Profiling

Understanding the baseline properties of 4-[(diethylamino)methyl]benzonitrile is essential for optimizing reaction conditions and downstream purification workflows[1].

Property	Value
Chemical Name	4-[(Diethylamino)methyl]benzonitrile
CAS Number	69293-74-9
Molecular Formula	C₁₂H₁₆N₂
Molecular Weight	188.27 g/mol
Boiling Point	155–160 °C (at 20 Torr)
Density (Predicted)	0.99 ± 0.1 g/cm³
pKa (Predicted)	~9.34

Mechanistic Insights & Reactivity Landscape

The synthetic utility of this compound relies on the distinct electronic environments of its functional groups:

• The Nitrile Electrophile: The cyano group (–C≡N) is highly polarized. The carbon atom acts as a hard electrophile, making it highly susceptible to nucleophilic attack by hydrides, organometallic reagents, and 1,3-dipoles.

• The Amine Directing Group: The tertiary amine remains inert under most reductive and nucleophilic conditions. However, its basicity (pKa ~9.34) allows it to act as an internal directing group for transition-metal catalysis and enables highly efficient acid-base extraction during workup, allowing researchers to easily separate the product from non-basic organic impurities.

Divergent Synthetic Protocols

Protocol A: Synthesis of 5-Substituted-1H-Tetrazoles via [3+2] Cycloaddition

Tetrazoles are classic bioisosteres for carboxylic acids, offering improved metabolic stability and membrane permeability. The conversion of nitriles to tetrazoles historically required toxic organotin reagents or extreme temperatures[2].

Causality & Mechanism: This protocol utilizes Zinc Bromide (ZnBr₂) as a Lewis acid catalyst. The Zn²⁺ ion coordinates to the nitrogen lone pair of the nitrile, drawing electron density away from the carbon atom. This dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the nitrile, facilitating a rapid [3+2] cycloaddition with the sodium azide (NaN₃) nucleophile at moderate temperatures[2].

Step-by-Step Methodology:

• Reaction Setup: To a pressure-rated round-bottom flask, add 4-[(diethylamino)methyl]benzonitrile (1.0 equiv), NaN₃ (1.5 equiv), and ZnBr₂ (1.0 equiv)[2].

• Solvent Addition: Suspend the mixture in deionized water or anhydrous N,N-dimethylformamide (DMF) to achieve a 1.0 M substrate concentration.

• Thermal Activation: Heat the mixture to vigorous reflux (100–120 °C) with continuous stirring for 12–24 hours.

• Self-Validating Workup: Cool the reaction to room temperature. Slowly acidify the mixture to pH 2–3 using 3M HCl. Validation: The formation of a dense precipitate indicates the successful protonation of the tetrazole ring (forming the zwitterionic species), confirming the conversion.

• Isolation: Filter the precipitate and wash with cold water. The disappearance of the sharp C≡N stretch (~2220 cm⁻¹) and the appearance of a broad N–H stretch (~3100–2800 cm⁻¹) via FTIR serves as orthogonal validation of product formation.

Protocol B: Reduction to Primary Amines via Lithium Aluminum Hydride

Extending the scaffold to a primary amine allows for subsequent amide coupling or reductive amination, which is vital for building extended linker regions in PROTACs or antibody-drug conjugates.

Causality & Mechanism: Lithium aluminum hydride (LiAlH₄) acts as a powerful source of nucleophilic hydride ions[3]. The reaction initiates with a hydride attack on the electrophilic nitrile carbon, forming an imine anion intermediate. A second equivalent of hydride attacks this intermediate to generate a dianion[4],. Subsequent aqueous hydrolysis neutralizes the complex, yielding the primary amine[4].

Step-by-Step Methodology:

• Preparation: Flame-dry a 3-neck flask and purge with argon. Suspend LiAlH₄ (2.0 equiv) in anhydrous Tetrahydrofuran (THF) and cool to 0 °C using an ice bath[3].

• Addition: Dissolve 4-[(diethylamino)methyl]benzonitrile (1.0 equiv) in anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension to control the exothermic hydride transfer.

• Reduction: Remove the ice bath, allow the mixture to warm to room temperature, and then heat to reflux for 4 hours.

• Fieser Workup (Self-Validating Safety Protocol): Cool the reaction to 0 °C. For every x grams of LiAlH₄ used, sequentially and cautiously add: x mL of distilled water, x mL of 15% aqueous NaOH, and finally 3x mL of distilled water.

  • Causality: Direct water quenching forms a gelatinous aluminum hydroxide emulsion that traps the product. The Fieser method strategically forces the aluminum salts into a granular, crystalline matrix.

  • Validation: The reaction mixture will visibly transition from a dark grey suspension to a stark white, easily filterable granular precipitate, immediately validating the safe destruction of the hydride.

• Isolation: Filter the mixture through a pad of Celite, wash the filter cake with hot THF, and concentrate the filtrate under reduced pressure to yield the pure diamine.

Synthetic Workflow Visualization

Divergent synthetic pathways from 4-[(diethylamino)methyl]benzonitrile.

References

• LibreTexts Chemistry. "22.8: Nitrile Chemistry - Reduction Mechanisms." LibreTexts. Available at:[Link]

• JoVE Science Education. "Nitriles to Amines: LiAlH4 Reduction." Journal of Visualized Experiments. Available at:[Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Video: Nitriles to Amines: LiAlH4 Reduction [jove.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Applications of 4-[(diethylamino)methyl]benzonitrile in medicinal chemistry

Application Note: 4-[(Diethylamino)methyl]benzonitrile as a Versatile Pharmacophore Building Block in Medicinal Chemistry

Introduction

In modern medicinal chemistry, the design of targeted therapeutics relies heavily on bifunctional building blocks that can simultaneously improve a molecule's pharmacokinetic profile and serve as a versatile synthetic handle. 4-[(Diethylamino)methyl]benzonitrile (CAS: 69293-74-9) is a premier example of such a scaffold[1]. Structurally, it features a lipophilic, basic diethylamino group and an electrophilic nitrile moiety.

While structurally analogous to the 4-(4-methylpiperazin-1-ylmethyl)benzonitrile precursor used to synthesize the blockbuster kinase inhibitor Imatinib[2], the substitution of the rigid piperazine ring with a flexible diethylamine confers distinct physicochemical properties. This modification alters the hydrogen-bonding network and enhances membrane permeability, making it a critical tool for overcoming resistance mutations. This application note details the causality behind its use and provides validated, step-by-step synthetic workflows to transform this core scaffold into high-value pharmacophores.

Section 1: Causality in Pharmacophore Design

The strategic inclusion of the 4-[(diethylamino)methyl]phenyl moiety in a drug candidate serves two primary mechanistic purposes:

• Solubility and Bioavailability: The basic tertiary amine (pKa ~9.5) ensures protonation at physiological pH. This drastic increase in aqueous solubility is vital for oral bioavailability and formulation stability.

• Target Engagement: The protonated amine frequently engages in critical electrostatic salt-bridge interactions with acidic residues within target proteins, such as the solvent-exposed region of kinase hinge domains or the S1 specificity pocket of serine proteases.

The nitrile group acts as a robust, atom-economical masking group. It is highly stable under various cross-coupling conditions (e.g., Suzuki or Sonogashira couplings) before being unmasked or converted into the final functional group.

Section 2: Quantitative Data & Physicochemical Profiling

Before initiating synthetic workflows, it is critical to understand the physicochemical shifts that occur upon derivatization. The table below summarizes the properties of the core building block and its primary derivatives.

Derivative	Molecular Weight ( g/mol )	CLogP (Est.)	pKa (Basic Center)	Primary Medicinal Chemistry Application
4-[(Diethylamino)methyl]benzonitrile	188.27	2.5	9.5 (Amine)	Core Building Block / Precursor[3]
4-[(Diethylamino)methyl]benzylamine	192.31	1.8	9.5, 8.8	Antimalarials[4], Kinase Inhibitors
4-[(Diethylamino)methyl]benzamidine	205.30	1.2	~11.5 (Amidine)	Serine Protease Inhibitors (e.g., Factor Xa)
4-[(Diethylamino)methyl]benzoic acid	207.27	2.1	9.5, 4.2 (Acid)	Targeted Therapies (Imatinib-like TKIs)

Section 3: Divergent Synthetic Workflows

Workflow A: Reduction to Benzylamine (Antimalarial & TKI Precursor)

The reduction of the nitrile yields a primary amine, which is frequently coupled with heteroaryl chlorides via Nucleophilic Aromatic Substitution (SNAr) to generate aminoquinoline antimalarials[4].

Protocol A: LiAlH₄ Reduction with Fieser Workup Causality: Lithium aluminum hydride (LiAlH₄) is chosen over catalytic hydrogenation to avoid potential poisoning of the palladium catalyst by the tertiary amine. The Fieser workup is strictly employed to prevent the formation of unfilterable aluminum hydroxide emulsions, which trap the product and drastically reduce yields.

• Preparation: Flame-dry a 2-neck round-bottom flask under an inert atmosphere (N₂/Ar). Suspend LiAlH₄ (2.0 equiv, relative to nitrile) in anhydrous diethyl ether (0.5 M) and cool to 0 °C using an ice bath.

• Addition: Dissolve 4-[(diethylamino)methyl]benzonitrile (1.0 equiv) in anhydrous diethyl ether. Add this solution dropwise to the LiAlH₄ suspension over 30 minutes to control the exothermic hydride transfer[4].

• Reaction: Remove the ice bath and stir at room temperature for 12 hours. Monitor completion via TLC (DCM:MeOH 9:1, UV active).

• Fieser Quench (Critical Step): Cool the reaction back to 0 °C. For every n grams of LiAlH₄ used, sequentially and cautiously add: n mL of distilled H₂O (dropwise, expect vigorous H₂ evolution), n mL of 15% aqueous NaOH, and finally 3n mL of distilled H₂O.

• Isolation: Stir the mixture for 15 minutes until the aluminum salts precipitate as a granular white solid. Filter through a pad of Celite, washing the cake with excess diethyl ether.

• Concentration: Dry the combined organic filtrates over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the benzylamine as a reddish-orange oil[4].

Workflow B: Conversion to Amidine (Protease Inhibitor Pharmacophore)

Amidines are essential for anchoring inhibitors into the S1 pocket of serine proteases. The Pinner reaction is the most reliable method for this transformation.

Protocol B: Pinner Reaction Causality: The reaction must be strictly anhydrous during the first step. Any moisture will irreversibly hydrolyze the highly reactive imidate intermediate into an ethyl ester, permanently terminating the pathway.

• Imidate Formation: Dissolve the nitrile (1.0 equiv) in anhydrous ethanol (10 volumes). Cool to 0 °C. Bubble anhydrous HCl gas through the solution until saturation is achieved.

• Incubation: Seal the flask and stir at room temperature for 24–48 hours. Self-Validation: The solution will transition from clear to a thick white suspension as the ethyl imidate hydrochloride precipitates.

• Solvent Removal: Evaporate the excess HCl and ethanol under reduced pressure. Triturate the solid with anhydrous diethyl ether to remove unreacted starting material.

• Amidation: Suspend the dry imidate intermediate in anhydrous ethanol. Add a solution of ammonia in methanol (7.0 N, 5.0 equiv). Stir at room temperature for 16 hours.

• Purification: Concentrate the mixture. Recrystallize the resulting crude solid from ethanol/diethyl ether to yield pure 4-[(diethylamino)methyl]benzamidine hydrochloride.

Section 4: Pathway Visualization

Divergent synthetic pathways of 4-[(diethylamino)methyl]benzonitrile in drug discovery.

References

• Borges et al. (2015). "Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum". PLOS One / PubMed Central. URL:[Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. wap.guidechem.com [wap.guidechem.com]
• 3. 4-[(Diethylamino)methyl]benzonitrile | 69293-74-9 [sigmaaldrich.com]
• 4. Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Purification of crude 4-[(diethylamino)methyl]benzonitrile by column chromatography

Technical Support Center: Purification of 4-[(Diethylamino)methyl]benzonitrile

Welcome to the Technical Support Center. 4-[(Diethylamino)methyl]benzonitrile (CAS: 69293-74-9) is a synthetic intermediate featuring a polar, UV-active benzonitrile core and a highly basic tertiary amine (diethylamino group). The presence of this basic nitrogen presents a classic chromatographic challenge: irreversible adsorption and severe peak tailing on standard, slightly acidic silica gel.

This guide provides evidence-based troubleshooting and validated protocols to ensure high-yield, high-purity isolation of this molecule.

Purification Decision Workflow

Decision tree and workflow for the chromatographic purification of basic amines.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why does 4-[(diethylamino)methyl]benzonitrile streak from the baseline on my standard silica TLC plates? A: Silica gel ( SiO2​ ) surfaces are populated with slightly acidic silanol groups (Si-OH, pKa ~4.5–5.0). The diethylamino group in your target molecule is a basic tertiary amine. During elution, an acid-base interaction occurs, protonating the amine and forming a strong electrostatic bond with the negatively charged silanolate. This continuous adsorption-desorption cycle across the plate causes severe streaking and band broadening[1].

Q2: How does adding Triethylamine (TEA) solve this? A: Triethylamine ( Et3​N ) acts as a sacrificial, volatile competing base. By adding 1–5% TEA to your mobile phase, the TEA molecules preferentially bind to and neutralize the acidic silanol sites on the silica. This "deactivates" the stationary phase, allowing your target tertiary amine to elute freely as a neutral free base in a tight, symmetrical band[2].

Q3: Can I just use a highly polar solvent like pure Methanol to push the compound off the column? A: Proceed with extreme caution. While Methanol/Dichloromethane (MeOH/DCM) is a standard polar solvent system, using more than 10% MeOH can begin to dissolve the silica gel itself, leading to silica contamination in your final product[3]. Furthermore, pure methanol often fails to disrupt the ionic silanol-amine bonds; a basic modifier is still required.

Section 2: Troubleshooting Guide

Issue 1: The compound elutes, but the yield is extremely low (<30%).

• Root Cause: The silica gel was not properly pre-equilibrated. If you simply add TEA to the eluent during the run without pre-treating the column, the active silanol sites at the bottom of the column will strip the target molecule out of the mobile phase before the TEA can neutralize them[4].

• Solution: Implement a self-validating pre-equilibration step. Flush the packed column with 2–3 column volumes (CV) of your TEA-containing solvent before loading the crude mixture.

Issue 2: Co-elution with non-basic impurities (e.g., unreacted starting materials).

• Root Cause: The basic modifier (TEA) or highly polar solvent (MeOH) has compressed the retention factor ( Rf​ ) of all compounds, pushing them to the solvent front.

• Solution: Switch to an orthogonal stationary phase. Use an Amine-functionalized silica column (e.g., KP-NH) or Basic Alumina. These matrices provide an alkaline environment inherently, allowing you to use weaker, non-polar solvent systems (like Hexane/Ethyl Acetate) without TEA, restoring the Rf​ separation between basic and non-basic molecules[5].

Issue 3: Residual TEA is visible in the final NMR spectrum.

• Root Cause: TEA has a boiling point of ~89°C and can stubbornly adhere to the purified oil during rotary evaporation.

• Solution: Co-evaporate the purified fractions with a solvent that forms a low-boiling azeotrope with TEA, such as toluene, followed by high vacuum for 12–24 hours. Alternatively, use aqueous ammonia (1-2% in MeOH/DCM) as the basic modifier, which is highly volatile and easier to remove[6].

Section 3: Standardized Experimental Protocols

Protocol A: Silica Gel Chromatography with TEA Deactivation (Self-Validating System)

This protocol relies on a built-in validation check to ensure the column is fully deactivated before the sample is introduced.

• Solvent Preparation: Prepare 1L of the optimized mobile phase (e.g., 90% DCM, 9% MeOH, 1% TEA).

• Slurry Packing: Mix standard silica gel (230-400 mesh) with the prepared solvent. Pour the slurry into the glass column and allow it to settle.

• Pre-equilibration (Critical Step): Pass at least 2 Column Volumes (CV) of the solvent through the bed.

• Validation Check: Collect a drop of the eluting solvent exiting the stopcock and spot it on wet pH paper. Do not proceed until the pH reads > 8. This validates that the silanol sites are fully saturated with TEA[4].

• Loading: Dissolve the crude 4-[(diethylamino)methyl]benzonitrile in the minimum amount of DCM (without TEA, to avoid localized heat of neutralization) and apply it evenly to the column head.

• Elution: Elute using the prepared solvent. Monitor fractions via UV TLC (254 nm) to track the benzonitrile chromophore.

• Concentration: Pool product-containing fractions and concentrate under reduced pressure.

Protocol B: Basic Alumina Chromatography (Alternative)

If TEA removal is problematic, Basic Alumina eliminates the need for basic additives entirely[7].

• Solvent Preparation: Prepare a simple Hexane/Ethyl Acetate gradient (no TEA required).

• Packing: Pack Basic Alumina (Brockmann Grade I or II) using the non-polar starting solvent (e.g., 80% Hexane / 20% EtOAc).

• Loading: Load the sample dissolved in a minimum volume of the starting solvent.

• Elution: Run the gradient. The basic nature of the alumina prevents the tertiary amine from ionizing and sticking, yielding sharp elution peaks.

Section 4: Quantitative Data & Phase Selection

To assist in selecting the correct chromatographic approach, the following table summarizes the quantitative performance metrics of different stationary phases for basic amine purification.

Stationary Phase	Typical Solvent System	Additive Required	Relative Retention Factor ( Rf​ )	Max Loading Capacity (w/w)
Standard Silica ( SiO2​ )	DCM / MeOH (9:1)	1–5% TEA or NH4​OH	0.2 – 0.4 (with base)	~5–10%
Basic Alumina ( Al2​O3​ )	Hexane / EtOAc (8:2)	None	0.4 – 0.6	~2–5%
Amine-Functionalized Silica	Hexane / EtOAc (9:1)	None	0.5 – 0.7	~5–10%

Sources

• 1. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 2. Chromatography [chem.rochester.edu]
• 3. Column Chromatography Notes - Membrane Solutions [membrane-solutions.com]
• 4. researchgate.net [researchgate.net]
• 5. biotage.com [biotage.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. chem.rochester.edu [chem.rochester.edu]

Technical Support Center: Troubleshooting the Synthesis of 4-[(Diethylamino)methyl]benzonitrile

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Troubleshooting Guide & Self-Validating Protocols

Executive Summary & Causal Rationale

As a Senior Application Scientist, I frequently encounter process deviations in the synthesis of 4-[(diethylamino)methyl]benzonitrile (also known as N-(4-cyanobenzyl)diethylamine). This molecule is a critical intermediate in the development of pharmaceuticals and functional organic ligands.

Synthesizing this tertiary amine typically relies on one of two pathways: the reductive amination of 4-cyanobenzaldehyde or the N-alkylation of diethylamine using 4-cyanobenzyl bromide. While both routes are robust, they are susceptible to unique, pathway-specific side reactions. This guide deconstructs the chemical causality behind these failures and provides self-validating protocols to ensure high-yield, reproducible syntheses.

Route A: The Reductive Amination Pathway

Mechanistic Causality

Reductive amination involves the condensation of 4-cyanobenzaldehyde with diethylamine to form an intermediate iminium ion, followed by in situ reduction. The critical point of failure in this route is a kinetic mismatch between iminium formation and reduction. If the reducing agent is too aggressive (e.g., NaBH₄), it will rapidly reduce the starting aldehyde to 4-cyanobenzyl alcohol before the amine can condense. Therefore, Sodium triacetoxyborohydride (NaBH(OAc)₃) is the industry standard; its steric bulk and electron-withdrawing acetate groups render it mild enough to selectively reduce the iminium ion while ignoring the aldehyde[1].

Troubleshooting FAQs

Q: My LC-MS shows a 15-20% yield of 4-cyanobenzyl alcohol. How do I prevent this over-reduction? A: This side reaction is caused by adding the hydride source prematurely. To fix this, you must decouple the condensation and reduction steps. Add a mild acid catalyst (glacial acetic acid) to lower the pH to ~4.5, which accelerates the dehydration of the hemiaminal into the iminium ion[2]. Self-validating fix: Stir the aldehyde, amine, and acid for at least 30 minutes. Do not add the NaBH(OAc)₃ until TLC confirms the complete disappearance of the aldehyde.

Q: The reaction stalls, and I observe unreacted aldehyde alongside an aminal intermediate. What is wrong? A: Aminal formation occurs when excess diethylamine reacts with the aldehyde, but the subsequent collapse to the iminium ion is too slow, or the reducing agent has degraded. NaBH(OAc)₃ is highly sensitive to atmospheric moisture. Ensure your reagent is stored in a desiccator. If the aminal persists, lower the pH slightly with additional acetic acid to force the equilibrium toward the reducible iminium species.

Self-Validating Protocol: Reductive Amination

• Condensation: Dissolve 4-cyanobenzaldehyde (1.0 eq, 10 mmol) in anhydrous 1,2-dichloroethane (DCE) (20 mL) under a nitrogen atmosphere. Add diethylamine (1.2 eq, 12 mmol) followed by glacial acetic acid (1.0 eq, 10 mmol).

• Validation Checkpoint 1: Stir at room temperature for 30 minutes. Pull a 10 µL aliquot, quench in aqueous NaHCO₃, and run a TLC (Hexane/EtOAc 7:3). Proceed only when the aldehyde spot (R_f ~0.6) is entirely consumed.

• Reduction: Portion-wise add NaBH(OAc)₃ (1.5 eq, 15 mmol) over 10 minutes to manage mild exotherms. Stir for 2-4 hours at room temperature.

• Validation Checkpoint 2: Monitor via LC-MS. The target mass for 4-[(diethylamino)methyl]benzonitrile is m/z = 189[M+H]⁺.

• Workup: Quench with saturated aqueous NaHCO₃ (20 mL). Extract with dichloromethane (3 x 15 mL). Wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Pathway Visualization

Fig 1: Reductive amination pathway of 4-cyanobenzaldehyde and common side reactions.

Route B: The N-Alkylation Pathway

Mechanistic Causality

The alkylation of diethylamine with 4-cyanobenzyl bromide is a classic S_N2 substitution[3]. The primary mechanistic challenge here is over-alkylation . Because the product (a tertiary amine) is more nucleophilic and sterically accessible than the secondary amine starting material, it rapidly attacks unreacted 4-cyanobenzyl bromide to form a quaternary ammonium salt. Controlling the stoichiometry and the order of addition is paramount.

Troubleshooting FAQs

Q: I am isolating a highly polar side product that stays at the baseline on my normal-phase TLC. What is it? A: This is the quaternary ammonium salt: bis(4-cyanobenzyl)diethylammonium bromide (m/z = 304 [M]⁺). Self-validating fix: You must maintain a continuous stoichiometric excess of diethylamine. Switch to an "inverse addition" protocol. Never add the amine to the bromide; always add the bromide dropwise to a diluted solution of the amine[3].

Q: I am seeing 4-cyanobenzyl alcohol instead of my product, even though I am not using a reducing agent. Why? A: Hydrolysis of the benzyl bromide is competing with amination. This is caused by adventitious water in your solvent or your base (K₂CO₃). Ensure you are using strictly anhydrous acetonitrile and that your K₂CO₃ has been oven-dried at 150 °C overnight.

Self-Validating Protocol: N-Alkylation

• Preparation: Suspend oven-dried, finely powdered K₂CO₃ (2.0 eq, 20 mmol) in anhydrous acetonitrile (MeCN) (15 mL). Add diethylamine (2.5 eq, 25 mmol) and stir for 10 minutes at room temperature.

• Inverse Addition: Dissolve 4-cyanobenzyl bromide (1.0 eq, 10 mmol) in anhydrous MeCN (10 mL). Add this solution dropwise to the amine suspension over 45 minutes using a syringe pump.

• Validation Checkpoint 1: Monitor the reaction via LC-MS after 2 hours. Look for the quaternary salt mass (m/z = 304). If this peak exceeds 5% relative abundance, slow your addition rate and lower the temperature to 10 °C.

• Completion: Stir at room temperature for 12 hours.

• Workup: Filter off the inorganic salts through a Celite pad and concentrate the filtrate. Dissolve the residue in EtOAc, wash with water to remove residual diethylamine, dry over MgSO₄, and evaporate.

Troubleshooting Logic Visualization

Fig 2: Troubleshooting logic tree for N-alkylation side reactions.

Quantitative Data & Route Comparison

To assist in route selection for scale-up, the following table summarizes the quantitative metrics and operational parameters of both methodologies based on optimized laboratory conditions.

Parameter	Route A: Reductive Amination	Route B: N-Alkylation
Primary Reagents	4-Cyanobenzaldehyde, Diethylamine	4-Cyanobenzyl bromide, Diethylamine
Typical Isolated Yield	85% - 95%	75% - 90%
Major Side Product	4-Cyanobenzyl alcohol (<5%)	Quaternary ammonium salt (5-15%)
Reaction Time	2 - 4 hours	12 - 16 hours
Temperature	Room Temperature	Room Temp (Cooling during addition)
Atom Economy	Moderate (generates borate salts)	High (generates KBr and water)
Purification Strategy	Acid-base extraction	Silica gel chromatography

References

• 4-Cyanobenzyl bromide | 17201-43-3 - Benchchem Benchchem.
• Reductive Amination Revisited: Reduction of Aldimines with Trichlorosilane Catalyzed by Dimethylformamide Functional Group Tolerance, Scope, and Limitations The Journal of Organic Chemistry - ACS Public
• Combinatorial Solid-Phase Synthesis of 6-Aryl-1,3,5-triazines via Suzuki Coupling ConnectSci/CSIRO.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. connectsci.au [connectsci.au]
• 3. 4-Cyanobenzyl bromide | 17201-43-3 | Benchchem [benchchem.com]

Technical Support Center: Preventing Photobleaching in Aminobenzonitrile Derivatives

Welcome to the Technical Support Center for Aminobenzonitrile (ABN) derivative fluorescence. Probes such as 4-(dimethylamino)benzonitrile (DMABN) are highly valued for their dual fluorescence—emitting from both a Locally Excited (LE) state and a Twisted Intramolecular Charge Transfer (TICT) state. This unique property makes them exceptional sensors for microenvironmental polarity. However, their complex photophysics makes them highly susceptible to photobleaching, triplet-state trapping, and photoproduct formation.

This guide provides deep-dive troubleshooting, validated protocols, and mechanistic insights to help you preserve signal integrity in your assays.

Mechanistic Overview: Why Do Aminobenzonitriles Bleach?

To prevent photobleaching, we must first understand the causality of signal loss. When DMABN is excited, it does not simply return to the ground state via fluorescence. The extended lifetime of the excited state allows for two primary degradation pathways:

• Intersystem Crossing (ISC) to the Triplet State ( T1​ ): Aminobenzonitriles can cross into a long-lived triplet state. In this state, the molecule is highly reactive with dissolved molecular oxygen ( O2​ ), generating Reactive Oxygen Species (ROS) that irreversibly cleave the fluorophore's conjugated system[1].

• Photochemical Conversion (Solvent-Mediated): In highly polar solvents like acetonitrile (MeCN), high-intensity excitation causes N-demethylation. DMABN loses a methyl group to become 4-(methylamino)benzonitrile (MABN). MABN emits in the exact same spectral range as the LE state of DMABN, artificially inflating LE signal data and skewing kinetic measurements[2].

Photobleaching & Recovery Pathway Diagram

Caption: Photophysics of aminobenzonitriles: Excitation, TICT emission, triplet-mediated bleaching, and ROXS recovery.

Troubleshooting Guide: Identifying the Cause of Signal Loss

Issue A: Rapid LE-State Signal Increase Over Time

• Symptom: During continuous excitation in polar solvents, the TICT emission decreases, but the LE emission appears to increase or decay much slower than expected.

• Causality: You are likely observing photoproduct formation, not true LE emission. In solvents like acetonitrile, DMABN undergoes photodegradation to MABN. Because MABN lacks the dual-fluorescence TICT state, it only emits in the LE range, overlapping with DMABN's LE signal[2].

• Actionable Fix: Switch to a less reactive polar solvent (e.g., methanol or DMSO) or strictly limit excitation intensity and exposure time using neutral density (ND) filters[1].

Issue B: Irreversible Darkening in Live-Cell or Single-Molecule Imaging

• Symptom: The fluorescence signal fades permanently within seconds of continuous laser excitation.

• Causality: High-intensity illumination outpaces the natural relaxation of the fluorophore, driving the molecule into the reactive triplet state ( T1​ ). Dissolved oxygen reacts with this state, destroying the fluorophore[1].

• Actionable Fix: Implement a Reducing and Oxidizing System (ROXS) using Trolox. Trolox quenches the triplet state via electron transfer, and its oxidized form (Trolox-quinone) recovers the resulting radical ion back to the ground state[3][4].

Validated Experimental Protocols

To ensure scientific integrity, every protocol must be a self-validating system. The following methodologies include built-in validation steps to confirm efficacy.

Protocol 1: Implementing a ROXS (Trolox) Buffer for Live-Cell Imaging

Standard antifade mounting media (like DABCO or p-phenylenediamine) are toxic to live cells and often incompatible with TICT dynamics. Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) is a water-soluble Vitamin E analog that provides excellent photoprotection for live-cell imaging[5].

Materials:

• Trolox powder (purity > 99%)

• DMSO or Ethanol (for stock solution)

• Imaging buffer (e.g., HBSS or PBS)

• UV-Vis Spectrophotometer

Step-by-Step Methodology:

• Prepare the Stock Solution: Dissolve Trolox in filtered ethanol or DMSO to create a 100 mM stock solution. Store at -20°C in the dark.

• Generate Trolox-Quinone (TQ) (Critical Step): Trolox alone only acts as a reducing agent. For the ROXS mechanism to work, an oxidizing agent (TQ) must be present[4]. Expose an aliquot of the 100 mM Trolox stock to ambient room light and air for 20-30 minutes, or briefly irradiate with UV light.

• Validate TQ Formation: Measure the absorbance of the stock solution. A new absorption peak at ~255 nm confirms the formation of Trolox-quinone.

• Prepare the Working Buffer: Dilute the UV-treated Trolox stock into your live-cell imaging buffer to a final concentration of 1 mM to 2 mM.

• Incubate and Image: Replace the cell culture media with the Trolox-supplemented imaging buffer. Incubate for 5 minutes before beginning single-molecule or confocal imaging.

• Self-Validation: Run a control well with the DMABN probe but without Trolox. Generate a photobleaching curve (Intensity vs. Time) for both wells to quantify the protective fold-change.

Protocol 2: Solvent Deoxygenation via Argon Purging

For cuvette-based photophysical measurements (e.g., measuring precise TICT/LE ratios), chemical antifades can alter solvent polarity. Physical deoxygenation is required.

Step-by-Step Methodology:

• Sample Preparation: Prepare the DMABN solution in a specialized quartz cuvette equipped with a septum seal.

• Argon Line Setup: Connect a high-purity Argon gas cylinder to a long stainless-steel needle. Attach a shorter needle to the septum to act as a gas vent.

• Purging: Submerge the long needle directly into the solvent. Bubble Argon gently through the solution for 15–20 minutes.

• Sealing: Remove the vent needle first to create slight positive pressure, then immediately remove the bubbling needle.

• Validation: Measure the fluorescence lifetime using Time-Correlated Single Photon Counting (TCSPC). A successful deoxygenation will result in a noticeably longer LE state lifetime compared to an aerated control, confirming the removal of oxygen-mediated quenching.

Quantitative Data Summaries

To aid in experimental design, reference the following tables summarizing the efficacy of various interventions.

Table 1: Comparison of Antifade Reagents for Aminobenzonitrile Probes

Antifade Reagent	Mechanism of Action	Live-Cell Compatibility	Impact on TICT State	Recommended Use Case
Trolox / TQ (ROXS)	Triplet quenching via rapid redox cycling[3]	High (Cell-permeable)	Minimal	Single-molecule & Live-cell imaging[5]
DABCO	Singlet oxygen scavenging[1]	Low (Toxic)	Moderate (Alters polarity)	Fixed slide mounting
Ascorbic Acid	Reducing agent	Moderate	High (Lowers pH)	Short-term live imaging
Cyclooctatetraene (COT)	Direct triplet state collisional quenching	Low (Requires organic solvent)	High (Hydrophobic)	Covalently linked probe designs

Table 2: Solvent Effects on DMABN Photostability

Solvent	Polarity Index	TICT Emission	Photoproduct Formation Risk	Primary Degradation Pathway
Cyclohexane	Non-polar	None (LE only)	Low	Standard triplet-mediated bleaching
Acetonitrile (MeCN)	Highly Polar	Strong	Very High	N-demethylation to MABN[2]
Methanol	Polar (Protic)	Strong	Moderate	Hydrogen-bond mediated quenching

Frequently Asked Questions (FAQs)

Q: Why can't I use standard commercial antifade mounting media (like ProLong Gold) for my DMABN assays? A: Commercial mounting media are typically designed for fixed samples and often contain reagents like p-phenylenediamine or DABCO, which are toxic to live cells. Furthermore, DMABN's dual fluorescence is exquisitely sensitive to microenvironmental polarity and viscosity. Commercial media are highly viscous and will artificially restrict the molecular twisting required to form the TICT state, completely altering your emission ratios.

Q: How do I definitively distinguish between the true LE state emission of DMABN and the emission of the MABN photoproduct? A: Because their steady-state emission spectra overlap almost perfectly, you must use Time-Correlated Single Photon Counting (TCSPC). DMABN's LE state in polar solvents exhibits a double-exponential decay (a fast picosecond component and a slower nanosecond component). MABN only exhibits a single nanosecond decay. If the relative intensity of the nanosecond decay increases disproportionately over time during continuous excitation, you are observing MABN accumulation[2].

Q: Does reducing the laser power linearly reduce photobleaching? A: Yes, but it is often more effective to reduce the exposure time rather than just the intensity. High-intensity light outpaces the fluorophore's natural relaxation[1]. Using pulsed lasers (multiphoton excitation) or implementing a highly sensitive EMCCD/sCMOS camera allows you to capture the same signal-to-noise ratio with exponentially fewer excitation photons, drastically extending the imaging window.

References

• How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide Source: Keyence URL
• Source: Ludwig-Maximilians-Universität München (LMU)
• Photoproduct Formation with 4-Aminobenzonitriles in Acetonitrile and Its Effect on Photophysical Measurements Source: The Journal of Physical Chemistry A - ACS Publications URL
• On the mechanism of Trolox as antiblinking and antibleaching reagent Source: PubMed / Journal of the American Chemical Society URL
• Technique to Suppress Photobleaching Increases Imaging Window Source: Photonics Spectra URL

Sources

• 1. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 4. On the mechanism of Trolox as antiblinking and antibleaching reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. photonics.com [photonics.com]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: 1D vs. 2D NMR Strategies for the Structural Verification of 4-[(diethylamino)methyl]benzonitrile

As drug development pipelines accelerate, the structural verification of active pharmaceutical ingredients (APIs) and their critical intermediates demands absolute certainty. For small molecules like 4-[(diethylamino)methyl]benzonitrile —a compound characterized by a rigid para-substituted aromatic core and a flexible aliphatic side chain—traditional 1D Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are no longer sufficient.

While MS confirms the molecular weight and 1D NMR provides a basic census of protons and carbons, neither can definitively prove regiochemistry or exact side-chain connectivity without ambiguity. This guide objectively compares traditional 1D methodologies against an advanced 2D NMR suite (COSY, HSQC, HMBC), providing a self-validating experimental protocol and quantitative data to demonstrate why 2D NMR is the gold standard for1 [1].

The Analytical Dilemma: 1D vs. 2D NMR Performance

To understand the necessity of 2D NMR, we must compare its diagnostic power against 1D techniques for this specific molecule.

Analytical Metric	Traditional 1D NMR ( 1 H, 13 C) + MS	Advanced 2D NMR Suite (COSY, HSQC, HMBC)
Regiochemistry Proof	Low: Para-substitution is inferred via 1 H AA'BB' splitting, but exact functional group placement (cyano vs. amine) relies on chemical shift heuristics.	High: HMBC definitively maps the exact carbon positions of the cyano and benzylic groups via 3JCH​ scalar couplings.
Connectivity Mapping	Low: Cannot definitively link the nitrogen atom to the benzylic group and ethyl chains.	High: Deterministic mapping across heteroatoms using long-range heteronuclear correlations.
Signal Overlap Resolution	Moderate: Aliphatic signals can overlap depending on the solvent.	High: Signals are dispersed across two frequency dimensions, eliminating overlap.
Validation Mechanism	Open-loop: Relies heavily on external reference databases and predictive software.	Self-Validating: HSQC and HMBC cross-verify each other, mathematically locking the structure in place.

The evolution of 2 [2] has shifted structural verification from a heuristic guessing game to a deterministic, mathematically sound science.

Experimental Protocol: A Self-Validating Workflow

The following step-by-step methodology details the acquisition of a comprehensive 2D NMR suite. Do not view these steps as isolated tasks; they are a continuous, self-validating loop where the output of one experiment directly defines the boundary conditions of the next.

Step 1: Sample Preparation & 1D Baseline Acquisition

• Procedure: Dissolve 15–20 mg of 4-[(diethylamino)methyl]benzonitrile in 0.6 mL of deuterated chloroform (CDCl 3​ ). Acquire standard 1 H (16 scans) and 13 C (1024 scans) spectra.

• Causality: High sample concentration is critical. While 1 H NMR requires minimal material, the insensitive 13 C nucleus and the subsequent HMBC experiment require high signal-to-noise (S/N) ratios to detect weak long-range couplings without requiring days of acquisition time.

Step 2: COSY (Correlation Spectroscopy)

• Procedure: Acquire a 1 H- 1 H magnitude COSY with 128 t1​ increments and 2 scans per increment.

• Causality: COSY maps homonuclear scalar couplings ( 3JHH​ ). For this molecule, it isolates the ethyl spin system (linking the CH 3​ triplet to the CH 2​ quartet) and confirms the ortho-coupling of the aromatic protons, establishing the isolated structural fragments.

Step 3: Multiplicity-Edited HSQC

• Procedure: Acquire a phase-sensitive 1 H- 13 C HSQC optimized for a one-bond coupling constant ( 1JCH​ ) of 145 Hz.

• Causality: HSQC establishes direct 1-bond carbon-proton connections. Multiplicity editing is deliberately chosen because it phases CH and CH 3​ groups positively, and CH 2​ groups negatively. This instantly and unambiguously differentiates the benzylic CH 2​ and ethyl CH 2​ groups from the rest of the molecule.

Step 4: HMBC (Heteronuclear Multiple Bond Correlation)

• Procedure: Acquire a 1 H- 13 C HMBC optimized for a long-range coupling constant ( nJCH​ ) of 8 Hz.

• Causality: The 8 Hz delay is mathematically optimized to capture standard 2-bond ( 2J ) and 3-bond ( 3J ) couplings. This is the critical step that bridges the isolated spin systems. It allows the protons to "see" across the nitrogen atom and the quaternary carbons (like the cyano group), proving the complete molecular skeleton.

Figure 1: Step-by-step 2D NMR structural elucidation workflow.

Quantitative Data & Signal Assignment

The true power of 3 [3] lies in the synthesis of the data. Below is the structured assignment table for 4-[(diethylamino)methyl]benzonitrile, demonstrating how every atom is accounted for.

Structural Fragment	Position	1 H Shift (ppm)	13 C Shift (ppm)	COSY ( 3JHH​ )	HMBC Correlations ( 2JCH​ , 3JCH​ )
Nitrile Group	C7	-	119.0	-	-
Aromatic (Ipso to CN)	C1	-	110.5	-	-
Aromatic (Ortho to CN)	C2 / C6	7.60 (d)	132.0	H3 / H5	C1, C4, C7 (Nitrile)
Aromatic (Ortho to CH 2​ )	C3 / C5	7.45 (d)	129.0	H2 / H6	C1, C4, C8 (Benzylic)
Aromatic (Ipso to CH 2​ )	C4	-	145.0	-	-
Benzylic CH 2​	C8	3.65 (s)	57.0	-	C3 / C5, C4, C9 / C11 (Ethyl)
Ethyl CH 2​	C9 / C11	2.55 (q)	47.0	H10 / H12	C8 (Benzylic), C10 / C12
Ethyl CH 3​	C10 / C12	1.05 (t)	11.5	H9 / H11	C9 / C11

The Logic of the Self-Validating System

To ensure trustworthiness, the protocol uses a self-validating logic loop:

• Filtering Artifacts: HMBC spectra often contain 1JCH​ breakthrough artifacts (correlations between directly bonded atoms). By overlaying the HSQC spectrum onto the HMBC spectrum, any HMBC peak that perfectly aligns with an HSQC peak is immediately flagged as an artifact and discarded.

• Bridging the Heteroatom: The most critical proof of structure is the benzylic proton signal (H8 at 3.65 ppm). In the HMBC spectrum, H8 shows a 3J correlation to the aromatic carbons (C3/C5) and a 3J correlation across the nitrogen atom to the ethyl carbons (C9/C11). This mathematically proves the diethylamine group is attached to the benzylic position, not the aromatic ring.

Figure 2: Key 2D NMR heteronuclear and homonuclear connectivity map.

Conclusion

While 1D NMR and MS are excellent tools for rapid screening, they lack the geometric and connectivity resolution required for absolute structural verification. By employing a comprehensive 2D NMR suite (COSY, HSQC, HMBC), researchers can leverage 4 [4] to build a deterministic, self-validating map of 4-[(diethylamino)methyl]benzonitrile. The strategic use of HMBC to bridge isolated spin systems across quaternary carbons and heteroatoms ensures that the final verified structure is not just a highly probable guess, but a mathematically proven certainty.

References

• The Role of Two-Dimensional NMR Spectroscopy in Pharmaceutical Research: Applications, Advancements, and Future Directions - Preprints.org. 1

• The Evolving Landscape of NMR Structural Elucidation - MDPI. 2

• Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data - PubMed. 3

• NOAH: NMR Supersequences for Small Molecule Analysis and Structure Elucidation - PubMed (NIH). 4

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• 4. NOAH: NMR Supersequences for Small Molecule Analysis and Structure Elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]

The Telltale Glow: A Comparative Analysis of Solvent Effects on the Fluorescence of Aminobenzonitriles

A deep dive into the photophysical behavior of aminobenzonitriles, this guide provides a comparative analysis of how solvent environments dictate their fluorescent properties. Authored for researchers, scientists, and drug development professionals, this document elucidates the principles of solvatochromism and the Twisted Intramolecular Charge Transfer (TICT) phenomenon, supported by experimental data and detailed protocols.

The remarkable sensitivity of the fluorescence of aminobenzonitriles to their local environment has made them invaluable tools in chemical and biological research. This guide explores the underpinnings of this sensitivity, focusing on the widely accepted TICT model. We will examine how the polarity of the surrounding solvent can dramatically alter the emission characteristics of these molecules, leading to the fascinating phenomenon of dual fluorescence.

The Phenomenon of Dual Fluorescence and the TICT Model

Certain aminobenzonitriles, most famously 4-(Dimethylamino)benzonitrile (DMABN), exhibit a peculiar dual fluorescence in polar solvents.[1] In nonpolar solvents, a single fluorescence band is observed, originating from a locally excited (LE) state. However, upon increasing the solvent polarity, a new, red-shifted emission band appears, attributed to a charge-transfer (CT) state.[2][3]

The Twisted Intramolecular Charge Transfer (TICT) model, pioneered by Grabowski, provides a compelling explanation for this behavior.[4] According to this model, upon photoexcitation to the LE state, the molecule can undergo a conformational change in polar solvents. The dimethylamino group twists relative to the benzonitrile ring, leading to the formation of a highly polar, charge-separated TICT state. This state is stabilized by the polar solvent molecules, lowering its energy level below that of the LE state and allowing for fluorescence emission from this new conformation.[1][5]

Figure 2: A flowchart outlining the experimental workflow for investigating the solvent effects on the fluorescence of aminobenzonitriles.

Comparative Analysis of Aminobenzonitriles

The following tables summarize the photophysical data for a selection of aminobenzonitriles in solvents of varying polarity. This data illustrates the profound impact of both molecular structure and solvent environment on fluorescence properties.

4-(Dimethylamino)benzonitrile (DMABN)

DMABN is the archetypal molecule for studying the TICT phenomenon. In nonpolar solvents, it exhibits a single fluorescence band from the LE state with a relatively high quantum yield and a nanosecond lifetime. As the solvent polarity increases, the CT band emerges at a longer wavelength, and its intensity grows at the expense of the LE band. This is accompanied by a significant decrease in the overall fluorescence quantum yield and a shortening of the fluorescence lifetime of the LE state, indicating an efficient quenching pathway through the formation of the TICT state.

Table 1: Photophysical Data for 4-(Dimethylamino)benzonitrile (DMABN)

Solvent	Dielectric Constant (ε)	λem (LE) (nm)	Φf (LE)	τ (LE) (ns)	λem (CT) (nm)	Φf (CT)	τ (CT) (ns)
Cyclohexane	2.02	~350	~0.6	~3.4	-	-	-
1,4-Dioxane	2.21	~355	~0.3	~2.5	~460	~0.02	~3.0
Dichloromethane	8.93	~360	~0.02	~0.1	~470	~0.08	~3.2
Acetonitrile	37.5	~365	~0.002	<0.1	~480	~0.1	~3.5

Note: The values presented are approximate and can vary depending on the specific experimental conditions and literature sources.

4-Aminobenzonitrile (ABN)

In contrast to DMABN, 4-aminobenzonitrile (ABN) does not exhibit dual fluorescence, even in highly polar solvents. [4]The absence of the bulky methyl groups on the amino nitrogen hinders the twisting motion required for the formation of a stable TICT state. As a result, only emission from the LE state is observed across all solvents. The fluorescence quantum yield of ABN is generally lower than that of the LE state of DMABN in nonpolar solvents.

Table 2: Photophysical Data for 4-Aminobenzonitrile (ABN)

Solvent	Dielectric Constant (ε)	λem (nm)	Φf	τ (ns)
Cyclohexane	2.02	~340	~0.1	~2.0
1,4-Dioxane	2.21	~345	~0.08	~1.8
Dichloromethane	8.93	~350	~0.05	~1.5
Acetonitrile	37.5	~355	~0.03	~1.2

Note: The values presented are approximate and can vary depending on the specific experimental conditions and literature sources.

4-(Diethylamino)benzonitrile (DEABN)

Replacing the methyl groups with ethyl groups in 4-(diethylamino)benzonitrile (DEABN) leads to similar but subtly different behavior compared to DMABN. DEABN also exhibits dual fluorescence in polar solvents. The bulkier ethyl groups can influence the energetics and kinetics of the TICT state formation, sometimes leading to variations in the relative quantum yields of the LE and CT bands compared to DMABN under similar conditions.

Table 3: Photophysical Data for 4-(Diethylamino)benzonitrile (DEABN)

Solvent	Dielectric Constant (ε)	λem (LE) (nm)	Φf (LE)	τ (LE) (ns)	λem (CT) (nm)	Φf (CT)	τ (CT) (ns)
Cyclohexane	2.02	~355	~0.5	~3.2	-	-	-
Dichloromethane	8.93	~365	~0.03	~0.2	~475	~0.09	~3.3
Acetonitrile	37.5	~370	~0.003	<0.1	~485	~0.12	~3.6

Note: The values presented are approximate and can vary depending on the specific experimental conditions and literature sources.

Causality and Field-Proven Insights

The experimental data clearly demonstrates a strong correlation between solvent polarity and the fluorescence properties of aminobenzonitriles. The key causal factor is the differential stabilization of the ground, LE, and CT states by the solvent.

• In nonpolar solvents, the energy gap between the LE and the potential TICT state is large, and there is insufficient stabilization for the polar TICT state to form. Consequently, only emission from the less polar LE state is observed.

• In polar solvents, the highly polar TICT state is significantly stabilized through dipole-dipole interactions with the solvent molecules. [1]This stabilization lowers the energy of the TICT state, making it accessible from the initially populated LE state. The efficiency of this process is reflected in the quenching of the LE fluorescence (reduced quantum yield and lifetime) and the emergence of the red-shifted CT fluorescence.

The structural features of the aminobenzonitrile are also critical. The ability of the amino group to twist is a prerequisite for the formation of the TICT state. In molecules like ABN, where this twisting is sterically hindered, dual fluorescence is not observed. [4]This provides strong evidence for the structural requirements of the TICT model.

Conclusion

The solvent-dependent fluorescence of aminobenzonitriles is a powerful illustration of how intermolecular interactions can govern intramolecular photophysical processes. The TICT model provides a robust framework for understanding the phenomenon of dual fluorescence, and the comparative analysis of different aminobenzonitriles highlights the critical roles of both molecular structure and solvent polarity. This understanding is not only of fundamental scientific interest but also has practical implications in the design of fluorescent probes for sensing local polarity in complex chemical and biological systems. The detailed experimental protocols and comparative data presented in this guide offer a comprehensive resource for researchers seeking to utilize the unique photophysical properties of aminobenzonitriles in their work.

References

• Grabowski, Z. R., Rotkiewicz, K., & Siemiarczuk, A. (1979). Twisted Intramolecular Charge Transfer States (TICT)—A New Class of Excited States with a Full Charge Separation. Nouveau Journal de Chimie, 3(7), 443-454. [Link]

• Zachariasse, K. A., von der Haar, T., Hebecker, A., Leinhos, U., & Kühnle, W. (1993). Intramolecular charge transfer in aminobenzonitriles: Requirements for dual fluorescence. Pure and Applied Chemistry, 65(8), 1745-1750. [Link]

• Lippert, E., Lüder, W., & Boos, H. (1962). The fluorescence of aromatic compounds. In Advances in Molecular Spectroscopy (pp. 443-457). Pergamon. [Link]

• Galván, I. F., Martín, M. E., & Aguilar, M. A. (2010). Theoretical study of the dual fluorescence of 4-(N, N-dimethylamino) benzonitrile in solution. Journal of chemical theory and computation, 6(8), 2445-2454. [Link]

• Dahl, K., Biswas, R., Ito, N., & Maroncelli, M. (2005). Solvent dependence of the spectra and kinetics of excited-state charge transfer in three (alkylamino) benzonitriles. The Journal of Physical Chemistry B, 109(4), 1563-1585. [Link]

• Druzhinin, S. I., Kovalenko, S. A., Senyushkina, T. A., & Zachariasse, K. A. (2005). Photoproduct formation with 4-aminobenzonitriles in acetonitrile and its effect on photophysical measurements. The Journal of Physical Chemistry A, 109(49), 11213-11223. [Link]

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A Senior Application Scientist's Guide to Alternatives for 4-[(diethylamino)methyl]benzonitrile in Organic Synthesis

For the discerning researcher in organic synthesis and drug development, the selection of the appropriate building block is a critical decision that dictates the efficiency, scalability, and ultimate success of a synthetic campaign. 4-[(diethylamino)methyl]benzonitrile, a versatile tertiary amine-containing benzonitrile, serves as a valuable synthon. However, a comprehensive understanding of its alternatives is paramount for optimizing reaction outcomes and exploring novel chemical space. This guide provides an in-depth comparison of 4-[(diethylamino)methyl]benzonitrile with its key alternatives, supported by experimental data and detailed protocols to inform your synthetic strategy.

The Profile of 4-[(diethylamino)methyl]benzonitrile: A Tertiary Amine Building Block

4-[(diethylamino)methyl]benzonitrile is an aromatic compound featuring a benzonitrile core substituted with a diethylaminomethyl group at the para position.[1] This structure imparts a unique combination of properties: the electron-withdrawing nitrile group influences the reactivity of the aromatic ring, while the tertiary amine provides a basic site and a nucleophilic center.[1] Its primary utility lies in its role as a precursor for more complex molecules in medicinal chemistry and materials science, where the diethylaminomethyl moiety can be a key pharmacophore or a functional group for further transformations.

Synthesis of 4-[(diethylamino)methyl]benzonitrile

The most common and efficient synthesis of 4-[(diethylamino)methyl]benzonitrile involves the nucleophilic substitution of a 4-(halomethyl)benzonitrile, such as 4-cyanobenzyl bromide, with diethylamine.[2][3]

Caption: Synthesis of 4-[(diethylamino)methyl]benzonitrile.

Experimental Protocol: Synthesis of 4-[(diethylamino)methyl]benzonitrile

• To a solution of diethylamine (1.2 equivalents) in anhydrous acetonitrile, add potassium carbonate (2.5 equivalents). The base is crucial for neutralizing the hydrobromic acid byproduct that forms during the reaction.[2]

• Stir the mixture at room temperature for 15 minutes. This ensures the base is well-dispersed.

• Add a solution of 4-cyanobenzyl bromide (1.0 equivalent) in anhydrous acetonitrile dropwise to the reaction mixture over 30 minutes. Slow addition helps to control the reaction temperature and minimize the formation of byproducts.[2]

• Heat the reaction mixture to reflux (approximately 82°C) and maintain for 12-18 hours. Heating is necessary to drive the reaction to completion.[2]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-[(diethylamino)methyl]benzonitrile.

Key Alternatives and Their Comparative Performance

The choice of an alternative to 4-[(diethylamino)methyl]benzonitrile depends on the specific synthetic transformation and the desired properties of the final product. The following sections provide a detailed comparison of the most relevant alternatives.

Structural Analogs: Modulating Steric Hindrance and Basicity

The most direct alternatives are other 4-[(dialkylamino)methyl]benzonitriles, with 4-[(dimethylamino)methyl]benzonitrile being the most common.

Feature	4-[(diethylamino)methyl]benzonitrile	4-[(dimethylamino)methyl]benzonitrile
Steric Hindrance	Higher	Lower
Basicity	Slightly more basic	Slightly less basic
Nucleophilicity	Generally more nucleophilic	Generally less nucleophilic
Availability	Commercially available	Commercially available

Expertise & Experience: The choice between diethylamino and dimethylamino derivatives often hinges on fine-tuning the steric and electronic properties of the target molecule. The bulkier diethylamino group can be advantageous in directing reactions to other sites of the molecule or in creating a specific binding pocket in a drug candidate. Conversely, the smaller dimethylamino group may be preferred for its reduced steric hindrance, which can lead to faster reaction rates in some cases.

Primary and Secondary Amine Analogs: Introducing Reactive N-H Bonds

4-(Aminomethyl)benzonitrile (a primary amine) and 4-[(methylamino)methyl]benzonitrile (a secondary amine) offer the significant advantage of having a reactive N-H bond, which allows for further functionalization.

Feature	4-[(diethylamino)methyl]benzonitrile	4-(Aminomethyl)benzonitrile	4-[(methylamino)methyl]benzonitrile
Amine Type	Tertiary	Primary	Secondary
Reactivity	Nucleophilic at nitrogen	Nucleophilic; can be acylated, alkylated, etc.	Nucleophilic; can be acylated, alkylated, etc.
Hydrogen Bonding	H-bond acceptor	H-bond donor and acceptor	H-bond donor and acceptor
Synthetic Utility	Building block with a fixed substituent	Versatile intermediate for further elaboration	Versatile intermediate for further elaboration

Trustworthiness: When planning a multi-step synthesis, the use of a primary or secondary amine precursor like 4-(aminomethyl)benzonitrile provides greater flexibility. The N-H bond can be used to introduce a wide variety of substituents at a later stage, allowing for the synthesis of a library of compounds from a common intermediate.

Synthetic Precursors: Building the Aminomethyl Moiety

Instead of using a pre-formed aminomethylbenzonitrile, one can generate this moiety in situ or in a preceding step from more fundamental building blocks. This approach offers the most flexibility in introducing diverse amino groups.

2.3.1. 4-Cyanobenzyl Halides (Bromide or Chloride)

These are highly reactive electrophiles that can be readily displaced by a wide range of primary and secondary amines to generate the corresponding aminomethylbenzonitriles.

2.3.2. 4-Formylbenzonitrile

This aldehyde can undergo reductive amination with a primary or secondary amine in the presence of a reducing agent to form the desired aminomethylbenzonitrile.

Caption: Reductive amination of 4-formylbenzonitrile.

Experimental Protocol: Reductive Amination of 4-Formylbenzonitrile with Diethylamine

• To a stirred solution of 4-formylbenzonitrile (1.0 equivalent) and diethylamine (1.5 equivalents) in 1,2-dichloroethane, add sodium triacetoxyborohydride (1.5 equivalents) in one portion. Sodium triacetoxyborohydride is a mild and selective reducing agent suitable for reductive aminations.

• Stir the reaction mixture at room temperature for 12-24 hours. The reaction is typically complete within this timeframe.

• Monitor the reaction progress by TLC.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. This will neutralize the acetic acid byproduct.

• Extract the product with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-[(diethylamino)methyl]benzonitrile.

Comparative Performance Summary

The following table summarizes the key performance characteristics of 4-[(diethylamino)methyl]benzonitrile and its alternatives in the context of their use as synthetic building blocks.

Building Block	Key Advantages	Key Disadvantages	Typical Application
4-[(diethylamino)methyl]benzonitrile	Ready-to-use tertiary amine.	Limited to the diethylamino substituent.	Direct incorporation of the 4-[(diethylamino)methyl]phenyl moiety.
4-[(dimethylamino)methyl]benzonitrile	Less sterically hindered than the diethyl analog.	Limited to the dimethylamino substituent.	When a smaller tertiary amine is required.
4-(Aminomethyl)benzonitrile	Versatile for further N-functionalization.	Requires an additional synthetic step for N-alkylation.	Synthesis of libraries of N-substituted analogs.
4-Cyanobenzyl bromide	Highly reactive; can be coupled with a wide variety of amines.	Lachrymator; can be unstable.	Flexible synthesis of diverse aminomethylbenzonitriles.
4-Formylbenzonitrile	Stable and easy to handle; wide range of amines can be used.	Requires a reducing agent.	Reductive amination to access a broad scope of aminomethylbenzonitriles.

Decision-Making Workflow for Selecting the Optimal Building Block

Caption: Decision workflow for selecting the appropriate building block.

Conclusion

While 4-[(diethylamino)methyl]benzonitrile is a valuable and readily available building block, a thorough consideration of its alternatives can lead to more efficient and flexible synthetic routes. For direct incorporation of the diethylaminomethylphenyl moiety, it remains an excellent choice. However, when versatility and the ability to generate diverse analogs are paramount, starting from precursors such as 4-(aminomethyl)benzonitrile, 4-cyanobenzyl bromide, or 4-formylbenzonitrile offers significant advantages. By understanding the comparative performance and synthetic utility of each of these alternatives, researchers can make more informed decisions, ultimately accelerating their research and development efforts.

References

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• SUST Repository. Mannich Reaction The Mannich reaction is three component condensation in which a compound containing an act. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

• Google Patents. Method for preparing 4-cyano benzyl bromide.
• Tramontini, M., & Angiolini, L. (1990). Advances in the Chemistry of Mannich Bases. Chemical Reviews, 90(5), 897-946.
• Google Patents. Method for preparing 4 -methoxy - benzonitrile through 'one pot metho.

• ADICHEMISTRY. MANNICH REACTION | MECHANISM | EXPLANATION | APPLICATIONS. [Link]

• Organic Syntheses. N,N-Dimethylcyclohexylamine. [Link]

• MDPI. Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. [Link]

• Chemistry Steps. Mannich Reaction. [Link]

• ACS Publications. Electrocatalytic Reductive Amination of Aldehydes and Ketones with Aqueous Nitrite. [Link]

• Wikipedia. Mannich reaction. [Link]

• Google Patents.

• Elsevier. Diethylamine: A smart organocatalyst in eco-safe and diastereoselective synthesis of medicinally privileged 2-amino-4H-chromenes at ambient temperature. [Link]

• ChemRxiv. Direct Brønsted Acid Catalyzed Reductive Amination. [Link]

• Arkivoc. A fast and highly efficient method for the synthesis of tertiary amines in aqueous medium. [Link]

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Correlating experimental findings with computational models for aminobenzonitriles

As a Senior Application Scientist, I frequently encounter a recurring challenge in pharmaceutical and optoelectronic research: bridging the gap between what we observe in the laboratory and what we predict in silico. Aminobenzonitriles—particularly 4-aminobenzonitrile (ABN) and 4-(dimethylamino)benzonitrile (DMABN)—serve as the ultimate stress test for this correlation. Their unique photophysics, driven by electron-donating amino groups and electron-withdrawing cyano groups, result in complex phenomena like the Twisted Intramolecular Charge Transfer (TICT) state.

In this guide, I will objectively compare the performance of various computational models (our "products") against experimental benchmarks. My goal is to provide you with a self-validating framework that ensures your computational predictions are mechanistically sound and experimentally reproducible.

Mechanistic Grounding: The Aminobenzonitrile Challenge

Aminobenzonitriles are highly sensitive to their microenvironment. In non-polar solvents, DMABN exhibits a single normal fluorescence band emitted from a locally excited (LE) state. However, in polar solvents, a secondary anomalous emission band appears at longer wavelengths. This dual fluorescence is the hallmark of the TICT state, where the dimethylamino group twists 90 degrees relative to the benzene ring, facilitating a complete charge transfer[1].

Accurately modeling this transition requires computational methods that can handle long-range electron correlation—a task where basic models fail catastrophically.

Photophysical pathway of DMABN illustrating the Twisted Intramolecular Charge Transfer mechanism.

Comparative Analysis of Computational Models

When selecting a computational approach to correlate with experimental UV-Vis, IR, and NMR data, researchers must balance accuracy with computational cost. Here is an objective comparison of the leading methodologies:

• Standard DFT (e.g., B3LYP): The industry workhorse. It provides excellent correlation for ground-state properties such as IR vibrational frequencies and NMR chemical shifts[2]. However, B3LYP suffers from the "self-interaction error," causing it to severely underestimate the energy of charge-transfer states. It will fail to accurately predict the TICT emission of DMABN.

• Range-Separated TD-DFT (e.g., CAM-B3LYP, wB97X-D): These functionals incorporate exact Hartree-Fock exchange at long distances. They are the optimal "middle ground," successfully predicting the excitation energies of TICT states without the crippling computational cost of wave-function methods[3].

• High-Level Ab Initio (e.g., ADC(2), CASSCF): The gold standard. Second-order algebraic diagrammatic construction (ADC(2)) provides outstanding agreement with experimental dipole moments and dual fluorescence energies[1]. However, its steep scaling ( O(N6) ) makes it prohibitive for high-throughput screening of large pharmaceutical libraries.

• Semi-Empirical Methods (e.g., PM6): Highly efficient but lacks the electron correlation necessary for accurate spectroscopic prediction. Best reserved for initial geometry pre-optimization.

Quantitative Performance Comparison

The following table summarizes the performance of these models when predicting the properties of aminobenzonitriles against experimental benchmarks.

Computational Method	Ground State Geometry (C≡N bond)	IR Frequency Accuracy (C≡N stretch)	Excited State (UV-Vis) Accuracy	Computational Cost	Best Use Case
B3LYP / 6-311+G(d,p)	Excellent (~1.15 Å)	High (Requires ~0.96 scaling)	Poor for CT states (Underestimates energy)	Moderate	IR/Raman, NMR, Ground state thermochemistry
wB97X-D / cc-pVDZ	Excellent	High	Good for CT states (Captures TICT)	Moderate-High	UV-Vis, Fluorescence, Charge Transfer
ADC(2) / def2-SVP	Outstanding	Outstanding	Excellent (Matches experimental dual fluorescence)	Very High	High-fidelity excited state dynamics
Semi-empirical (PM6)	Fair (~1.18 Å)	Poor (Requires heavy scaling)	Unreliable for complex CT	Very Low	High-throughput screening of large libraries

Self-Validating Methodologies

To ensure scientific integrity, both experimental and computational workflows must be designed as self-validating systems. The causality behind every step must be understood to prevent the propagation of errors.

Correlative workflow bridging experimental spectroscopy and computational modeling for validation.

Protocol A: Experimental Spectroscopic Characterization

• Sample Preparation & Purity Verification:

  • Action: Recrystallize the aminobenzonitrile derivative and verify purity via TLC and melting point.

  • Causality: Trace impurities can introduce spurious emission bands in fluorescence spectroscopy, leading to false identification of a TICT state.

• FT-IR Acquisition:

  • Action: Prepare a KBr pellet. Perform a background scan using a blank KBr pellet before acquiring the sample spectrum.

  • Causality: Background subtraction eliminates atmospheric CO₂ and H₂O interference. This is critical because the C≡N stretching band (~2220 cm⁻¹) is sharp but can be obscured by noise[4].

• UV-Vis and Fluorescence in Variable Solvents:

  • Action: Record spectra in both cyclohexane (non-polar) and acetonitrile (polar). Ensure the optical density (absorbance) at the excitation wavelength is < 0.1.

  • Causality: Solvent polarity drives the stabilization of the TICT state[5]. Keeping absorbance below 0.1 prevents inner-filter effects, which artificially distort the emission spectrum and invalidate quantum yield calculations.

Protocol B: Computational Modeling Workflow

• Ground State Geometry Optimization:

  • Action: Optimize the molecular geometry using B3LYP/6-311+G(d,p).

  • Self-Validation: Immediately run a frequency calculation on the optimized geometry. The strict absence of imaginary frequencies (negative values) confirms the structure is a true local minimum, not a transition state.

• IR Frequency Correlation & Scaling:

  • Action: Extract the calculated C≡N stretching frequency. Multiply this raw value by a standard scaling factor (e.g., 0.964 for B3LYP/6-311+G(d,p)).

  • Causality: DFT models treat molecular vibrations as perfect harmonic oscillators. The scaling factor corrects for real-world anharmonicity and basis set truncation errors, allowing direct comparison to the experimental FT-IR data[4].

• Excited State TD-DFT Calculation:

  • Action: Switch to a range-separated functional (e.g., CAM-B3LYP) and apply the Polarizable Continuum Model (PCM) to simulate the acetonitrile solvent environment.

  • Causality: PCM implicitly models the dielectric field of the solvent, which is mandatory for predicting the solvent-induced low-frequency shift of the C≡N stretch and the stabilization of the TICT emission[5].

• NMR Chemical Shift Prediction:

  • Action: Use the Gauge-Independent Atomic Orbital (GIAO) method.

  • Self-Validation: Compute the shielding tensor of Tetramethylsilane (TMS) at the exact same level of theory. Subtract the target molecule's isotropic shielding values from the computed TMS value to derive the chemical shifts (ppm) for comparison against experimental 1H and 13C NMR[2].

By enforcing these self-validating checks, researchers can confidently correlate theoretical models with empirical data, ensuring that the predicted photophysical behaviors of aminobenzonitriles are grounded in physical reality.

References

• Structural processes leading to dual fluorescence of 4-(dimethylamino)benzonitrile in gas phase and in acetonitrile. ResearchGate. Available at:[Link]

• Predicting Excitation Energies of Twisted Intramolecular Charge-Transfer States with Time-Dependent Density Functional Theory. ChemRxiv. Available at:[Link]

• Spectral (UV and NMR) Analysis Of 4-(Dimethylamino) Benzonitrile By Density Functional Theory Calculations. International Journal of Scientific & Technology Research. Available at:[Link]

• 4-Aminobenzonitrile: ab initio calculations, FTIR and Raman spectra. ResearchGate. Available at: [Link]

• Raman spectroscopic study on the solvation of p-aminobenzonitrile in supercritical water and methanol. PubMed / NIH. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ijstr.org [ijstr.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Raman spectroscopic study on the solvation of p-aminobenzonitrile in supercritical water and methanol - PubMed [pubmed.ncbi.nlm.nih.gov]